3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H12ClNO3/c1-19-13-5-3-2-4-11(13)16-14(18)9-6-7-12(17)10(15)8-9/h2-8,17H,1H3,(H,16,18)
• InChI Key: ATZJEMPDHNPQEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.70 g/mol

Description

3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide, also known as CHMB, is a chemical compound that has been widely studied for its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and division. This leads to the inhibition of tumor growth and the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division, as well as to induce apoptosis in cancer cells. Additionally, 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide is its potential as a new drug for the treatment of cancer. However, there are also limitations to its use in lab experiments. For example, the synthesis of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide can be challenging, and it may not be readily available in large quantities. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide. One area of interest is the development of new drugs for the treatment of cancer that are based on the structure of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide. Additionally, more research is needed to understand the mechanism of action of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide and to identify potential side effects. Finally, there is potential for the use of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide in other areas of medicine, such as the treatment of inflammation and oxidative stress.

Synthesis Methods

The synthesis of 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide involves the reaction of 3-chloro-4-hydroxybenzoyl chloride with 2-methoxyaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide.

Scientific Research Applications

3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide has been extensively studied for its potential applications in the field of medicine. One of the main areas of research has been in the development of new drugs for the treatment of cancer. Studies have shown that 3-chloro-4-hydroxy-N-(2-methoxyphenyl)benzamide exhibits anti-tumor activity by inhibiting the growth of cancer cells.